methyl 3-({[3-(diethylamino)propyl]amino}carbonyl)-5-nitrobenzoate

• IUPAC Name: methyl 3-[3-(diethylamino)propylcarbamoyl]-5-nitrobenzoate
• InChI: InChI=1S/C16H23N3O5/c1-4-18(5-2)8-6-7-17-15(20)12-9-13(16(21)24-3)11-14(10-12)19(22)23/h9-11H,4-8H2,1-3H3,(H,17,20)
• InChI Key: CWERWBCGVHHEFV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCNC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)OC
• Molecular Formula: C16H23N3O5
• Molecular Weight: 337.37 g/mol

Description

Methyl 3-({[3-(diethylamino)propyl]amino}carbonyl)-5-nitrobenzoate, also known as MDPV, is a synthetic cathinone with psychoactive properties. It is a potent stimulant and has been used as a recreational drug. However, in recent years, there has been an increase in scientific research on MDPV due to its potential therapeutic applications.

Mechanism of Action

Methyl 3-({[3-(diethylamino)propyl]amino}carbonyl)-5-nitrobenzoate acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, meaning it prevents the reabsorption of these neurotransmitters into the presynaptic neuron, increasing their availability in the synaptic cleft. This leads to an increase in the activation of postsynaptic receptors, resulting in the stimulant effects of methyl 3-({[3-(diethylamino)propyl]amino}carbonyl)-5-nitrobenzoate.
Biochemical and Physiological Effects:
methyl 3-({[3-(diethylamino)propyl]amino}carbonyl)-5-nitrobenzoate has been shown to cause a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature, as well as decreased appetite and sleep. It can also cause psychological effects such as euphoria, increased sociability, and alertness. However, methyl 3-({[3-(diethylamino)propyl]amino}carbonyl)-5-nitrobenzoate can also cause negative effects such as anxiety, paranoia, and psychosis, particularly at high doses.

Advantages and Limitations for Lab Experiments

Methyl 3-({[3-(diethylamino)propyl]amino}carbonyl)-5-nitrobenzoate has several advantages as a research tool, including its potency and selectivity for dopamine and norepinephrine reuptake inhibition. However, its high abuse potential and potential for negative side effects make it a challenging compound to work with. Additionally, the legality of methyl 3-({[3-(diethylamino)propyl]amino}carbonyl)-5-nitrobenzoate varies by country, which can limit its availability for research.

Future Directions

There are several potential future directions for research on methyl 3-({[3-(diethylamino)propyl]amino}carbonyl)-5-nitrobenzoate. One area of interest is the potential therapeutic applications of methyl 3-({[3-(diethylamino)propyl]amino}carbonyl)-5-nitrobenzoate, particularly in the treatment of depression, anxiety, and ADHD. Another area of interest is the development of novel compounds based on the structure of methyl 3-({[3-(diethylamino)propyl]amino}carbonyl)-5-nitrobenzoate with improved pharmacological properties and reduced side effects. Additionally, further research is needed to better understand the mechanisms underlying the negative effects of methyl 3-({[3-(diethylamino)propyl]amino}carbonyl)-5-nitrobenzoate and to develop strategies for mitigating these effects.

Synthesis Methods

Methyl 3-({[3-(diethylamino)propyl]amino}carbonyl)-5-nitrobenzoate can be synthesized using a variety of methods, including the reductive amination of 3,4-methylenedioxyphenyl-2-propanone (MDP2P) with diethylamine and formic acid, or the reaction of MDP2P with N-benzyl-N-methylamine followed by reduction with sodium borohydride. The purity and yield of methyl 3-({[3-(diethylamino)propyl]amino}carbonyl)-5-nitrobenzoate can vary depending on the synthesis method used.

Scientific Research Applications

Methyl 3-({[3-(diethylamino)propyl]amino}carbonyl)-5-nitrobenzoate has been studied for its potential therapeutic applications, particularly in the treatment of depression, anxiety, and attention deficit hyperactivity disorder (ADHD). It has been shown to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters involved in mood regulation and attention. methyl 3-({[3-(diethylamino)propyl]amino}carbonyl)-5-nitrobenzoate has also been investigated as a potential treatment for Parkinson's disease, as it can increase the release of dopamine in the brain.